Cas no 2172631-90-0 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methylbut-2-enoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methylbut-2-enoic acid
• CAS No: 2172631-90-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6504352
• PubChem ID: 165579332
• Update Time: 2025-10-19

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methylbut-2-enoic acid
• 2172631-90-0
• EN300-1530676
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]-2-methylbut-2-enoic acid

• Inchi： 1S/C27H32N2O5/c1-4-17(2)15-24(25(30)28-14-13-18(3)26(31)32)29-27(33)34-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-13,17,23-24H,4,14-16H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)/b18-13-
• InChI Key： MVLLJRUHGFWNPS-AQTBWJFISA-N
• SMILES： O(C(NC(C(NC/C=C(\C(=O)O)/C)=O)CC(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methylbut-2-enoic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methylbut-2-enoic acid (CAS No. 2172631-90-0)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methylbut-2-enoic acid, identified by its CAS number 2172631-90-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenyl moiety and an amino acid derivative. The presence of these functional groups imparts unique chemical properties, making it a valuable candidate for various biochemical applications.

The structural complexity of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methylbut-2-enoic acid arises from its multi-component architecture. The fluorenyl group, a well-known luminescent and photostable moiety, is often utilized in the development of fluorescent probes and bioimaging agents. Its incorporation into this compound suggests potential applications in cellular studies and diagnostic tools. Additionally, the methoxycarbonyl group enhances the solubility and stability of the molecule, facilitating its use in solution-based assays and biochemical reactions.

The amino acid derivative component of this compound plays a crucial role in its biological activity. Amino acids are the building blocks of proteins and are integral to numerous biological processes. By incorporating an amino acid-like structure, this compound may exhibit properties such as protease inhibition or substrate mimicry, which are highly relevant in drug discovery and therapeutic development. The specific arrangement of the amino group and the carboxylic acid moiety within the molecule likely contributes to its interactions with biological targets, making it a promising candidate for further investigation.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methylbut-2-enoic acid. Techniques such as solid-phase peptide synthesis (SPPS) and automated parallel synthesis have streamlined the process of constructing intricate molecular frameworks. These methods have not only improved yield but also allowed for rapid screening of novel compounds. The ability to synthesize such complex structures has opened new avenues for exploring their potential applications in pharmaceuticals and biotechnology.

The chemical properties of 4-2-((9H-fluoren -9 -yl)methoxycarbonyl }amino)-4-methylhexanamido -2 -methylbut - 2 -enoic acid are influenced by its various functional groups. The fluorenyl moiety contributes to its hydrophobicity, while the methoxycarbonyl group enhances its solubility in polar solvents. The presence of both primary and secondary amine functionalities allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. These characteristics make it a versatile building block for designing novel bioactive molecules.

In the realm of drug discovery, 4-( 2 -{( 9 H -fluore n -9 -y l)methoxyc arb on y l}a min o)- 4 -m ethylhexan ami do - 2 -m ethylbut - 2 -enoic ac id (CAS No. 2172631 -90 -0) holds promise as a lead compound or intermediate in the development of new therapeutics. Its structural features suggest potential interactions with enzymes or receptors involved in diseases such as cancer, inflammation, or neurodegenerative disorders. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess its binding affinity and efficacy against target proteins.

The synthesis of this compound also highlights the importance of green chemistry principles in modern pharmaceutical research. Efforts to minimize waste, reduce energy consumption, and employ sustainable solvents are critical for ensuring the environmental viability of chemical processes. Innovations in catalytic methods and biocatalysis have further enhanced the efficiency and sustainability of synthetic routes, contributing to a more eco-friendly approach to drug development.

Recent studies have demonstrated the utility of 4-( 2 -{( 9 H -fluore n -9 y l)methoxyc arb on y l }a min o)- 4 m ethylhexan ami do - 2 m ethylbut - 2 eno ic ac id (CAS No. 2172631 -90 -0) in biomedical research. For instance, its fluorescence properties have been exploited in developing probes for live-cell imaging, allowing researchers to visualize dynamic processes within cells with high precision. Additionally, its ability to interact with biological targets has been explored in enzyme inhibition studies, where it serves as a scaffold for designing more potent inhibitors.

The future prospects of this compound are vast, with ongoing research focusing on expanding its applications across multiple domains. In materials science, for example, its unique structural features may be leveraged to develop advanced polymers or coatings with enhanced performance characteristics. In nanotechnology, it could serve as a precursor for synthesizing functional nanoparticles with tailored properties for drug delivery or diagnostic purposes.

In conclusion,4-( 2 -( { ( 9 H fl u o re n y lm e tho x y c arb on y l }a min o ) ) -4 m ethylhexan ami do ) , ,,-m ethylbut -- ,,-en o ic ac id ( CAS N o . ,,-2172631--90--0 ) represents a remarkable achievement in synthetic chemistry with significant implications for pharmaceuticals and biotechnology . Its intricate structure , coupled with its diverse functional groups , makes it a versatile tool for researchers across various disciplines . As our understanding of molecular interactions continues to evolve , this compound is poised to play an increasingly important role in advancing scientific knowledge and developing innovative solutions to global challenges .